Cas no 1956436-08-0 ((R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1956436-08-0
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 4937255
• Update Time: 2025-07-22

(R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride
• (R)-1-(2,6-DIFLUORO-4-METHOXYPHENYL)ETHANAMINE HCL

• Inchi： 1S/C9H11F2NO.ClH/c1-5(12)9-7(10)3-6(13-2)4-8(9)11;/h3-5H,12H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： SWNYDDQVCAISKQ-NUBCRITNSA-N
• SMILES： Cl.FC1C=C(C=C(C=1[C@@H](C)N)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 35.2

Additional information on (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride

Introduction to (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride (CAS No. 1956436-08-0)

The compound (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride, identified by its CAS number 1956436-08-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a chiral center and fluoro substituents, contribute to its unique pharmacological properties and potential therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of drugs that incorporate fluoro substituents. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug molecules, thereby improving their overall efficacy. The compound (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride is no exception, as its molecular structure suggests a high degree of potential for interaction with biological targets.

The chiral center in this molecule plays a crucial role in determining its pharmacological activity. Enantiomers, which are mirror-image isomers of each other, can exhibit vastly different biological effects. The (R) configuration of the amine group in (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride is particularly significant, as it may confer specific biological activities that are not observed with its (S) counterpart. This aspect has made the compound an attractive candidate for further investigation in the development of enantiopure drugs.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in drug design. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring in (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride enhances its interactions with biological targets by increasing its lipophilicity and reducing its susceptibility to metabolic degradation. These properties are particularly valuable in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical factor.

Furthermore, the methoxy group at the 4 position of the phenyl ring contributes to the electron density and electronic properties of the molecule. This substitution can influence the binding affinity and selectivity of the compound towards various biological targets. The combination of these structural features makes (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride a versatile scaffold for drug discovery.

In terms of synthetic chemistry, the preparation of (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the functionalization of a suitable precursor molecule, followed by protection-deprotection strategies to ensure regioselectivity and enantioselectivity. Advanced catalytic methods and chiral auxiliaries may be employed to achieve high yields and purity levels.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects bioavailability and therapeutic efficacy. By converting the free base into its hydrochloride salt, researchers can improve the pharmacokinetic properties of the compound.

Current research efforts are focused on exploring the potential therapeutic applications of (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride. Preliminary studies suggest that this compound may exhibit activity against various diseases, including neurological disorders and inflammatory conditions. The fluoro substituents and chiral center are believed to contribute to its ability to modulate biological pathways involved in these diseases.

In conclusion, (R)-1-(2,6-Difluoro-4-methoxyphenyl)ethanamine hydrochloride (CAS No. 1956436-08-0) is a structurally complex and pharmacologically interesting molecule with significant potential in drug development. Its unique combination of fluorine substituents and chiral center makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.